2-hydroxy Lignoceric Acid

• CAS No.: 544-57-0
• Product Name: 2-hydroxy Lignoceric Acid
• Molecular Formula: C24H48O3
• Molecular Weight: 384.6 g/mol
• IUPAC Name: 2-hydroxytetracosanoic acid
• Standard InChI: InChI=1S/C24H48O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(25)24(26)27/h23,25H,2-22H2,1H3,(H,26,27)
• Standard InChIKey: MSUOLNSQHLHDAS-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCC(C(=O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCC(C(=O)O)O
• Appearance: Unit:5 mgPurity:98+%Physical solid
• Physical Description: Solid
• Description: DL-Cerebronic acid, also known as acide cerebronique or cerebronsaeure, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. DL-Cerebronic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. DL-Cerebronic acid has been primarily detected in urine. Within the cell, DL-cerebronic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-Cerebronic acid participates in a number of enzymatic reactions. In particular, DL-cerebronic acid can be biosynthesized from tetracosanoic acid. DL-Cerebronic acid is also a parent compound for other transformation products, including but not limited to, N-2-hydroxylignoceroylsphingosine, 2-hydroxytetracosanoyl-CoA, and N-(2-hydroxylignoceroyl)-D-galactosylsphingosine. Outside of the human body, DL-cerebronic acid can be found in mushrooms. This makes DL-cerebronic acid a potential biomarker for the consumption of this food product.; Cerebronic acid is a very long-chain hydroxy fatty acid composed of lignoceric acid having a 2-hydroxy substituent. It is a straight-chain fatty acid, a 2-hydroxy fatty acid and a very long-chain fatty acid. It derives from a tetracosanoic acid. It is a conjugate acid of a 2-hydroxytetracosanoate.
• Synonyms: Cerebronic Acid
• Reference: 1.Hoshi, M. and Kishimoto, Y. Synthesis of cerebronic acid from lignoceric acid by rat brain preparation. Some properties and distribution of the α-hydroxylation system. J. Biol. Chem. 248(11), 4123-4130 (1973).
• PubChem Compound: 102430
• Last Modified: Nov 11 2021